Cas no 327062-69-1 ((2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile)

• Product Name: (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile
• CAS No: 327062-69-1
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6043081
• PubChem ID: 786551
• Update Time: 2025-07-10

(2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile
• (E)-2-(azepane-1-carbonyl)-3-(5-phenylfuran-2-yl)acrylonitrile
• 1H-Azepine-1-propanenitrile, hexahydro-β-oxo-α-[(5-phenyl-2-furanyl)methylene]-
• 327062-69-1
• 2-(1-azepanylcarbonyl)-3-(5-phenyl-2-furyl)acrylonitrile
• (2E)-2-[(E)-AZEPANE-1-CARBONYL]-3-(5-PHENYLFURAN-2-YL)PROP-2-ENENITRILE
• (E)-2-(azepane-1-carbonyl)-3-(5-phenylfuran-2-yl)prop-2-enenitrile
• AG-690/12093004
• BIM-0036966.P001
• AKOS000522515
• F0344-1382

• Inchi： 1S/C20H20N2O2/c21-15-17(20(23)22-12-6-1-2-7-13-22)14-18-10-11-19(24-18)16-8-4-3-5-9-16/h3-5,8-11,14H,1-2,6-7,12-13H2/b17-14+
• InChI Key： LQUUZPVTRSREGR-SAPNQHFASA-N
• SMILES： C(#N)/C(/C(N1CCCCCC1)=O)=C\C1=CC=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.2Ų

Additional information on (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile

Recent Advances in the Study of (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile (CAS: 327062-69-1)

The compound (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile (CAS: 327062-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile as a promising scaffold for drug discovery. Its structural complexity, featuring both an azepane ring and a phenylfuran moiety, offers diverse opportunities for interaction with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, with preliminary data suggesting high selectivity and potency.

The synthesis of (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile has been optimized in recent publications, with a focus on improving yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods have been employed to enhance efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific signaling pathways. For instance, it has shown inhibitory effects on NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings position the compound as a potential candidate for developing novel anti-inflammatory and anti-cancer therapies.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is focused on addressing these gaps through detailed ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, (2E)-2-(E)-azepane-1-carbonyl-3-(5-phenylfuran-2-yl)prop-2-enenitrile represents a compelling area of research with significant potential for drug development. Future studies should aim to elucidate its mechanism of action further and explore its applicability in treating various diseases. The integration of computational modeling and high-throughput screening could provide additional insights into its therapeutic utility.